Cas no 187225-50-9 (Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate)

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a 5-chloro-2-hydroxyphenyl group and a carboxylate ester at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both hydroxyl and ester functional groups enhances its reactivity, enabling further derivatization. Its chloro-substituted aromatic ring contributes to stability and potential bioactivity. The compound is typically used in the development of biologically active molecules, leveraging its balanced polarity and structural rigidity for precise molecular design. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate structure
187225-50-9 structure
Product Name:Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
CAS No:187225-50-9
MF:C11H9ClN2O3
MW:252.65376162529
CID:5053940
Update Time:2025-10-23

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
    • Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate, AldrichCPR
    • Inchi: 1S/C11H9ClN2O3/c1-17-11(16)9-5-8(13-14-9)7-4-6(12)2-3-10(7)15/h2-5,15H,1H3,(H,13,14)
    • InChI Key: XUQBBVDBSUZIDE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C=C(C(=O)OC)NN=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 290
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.2

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Security Information

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B500015-10mg
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
187225-50-9
10mg
$ 70.00 2022-06-01
TRC
B500015-50mg
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
187225-50-9
50mg
$ 230.00 2022-06-01
TRC
B500015-100mg
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
187225-50-9
100mg
$ 340.00 2022-06-01

Additional information on Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate (CAS No. 187225-50-9): A Comprehensive Overview

Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate, identified by its CAS number 187225-50-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and hydroxyl substituents on the phenyl ring, coupled with the pyrazole core, makes it a versatile intermediate for synthesizing various bioactive molecules.

The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In particular, the carboxylate group in Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate provides a site for further functionalization, enabling the synthesis of more complex molecules.

The 5-chloro-2-hydroxyphenyl substituent adds an additional layer of reactivity to the molecule. The chlorine atom can participate in various chemical reactions, such as nucleophilic substitution, while the hydroxyl group can engage in hydrogen bonding interactions. These features make the compound a valuable building block for designing novel therapeutic agents.

Recent research has highlighted the importance of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate in the development of targeted therapies. For instance, studies have demonstrated its potential in inhibiting specific enzymes involved in cancer progression. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.

In addition to its applications in oncology, Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate has shown promise in other therapeutic areas. Researchers have explored its use in developing treatments for inflammatory diseases and infectious disorders. The compound's structural features allow it to modulate various signaling pathways, making it a versatile tool for drug discovery.

The synthesis of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate are also subjects of ongoing research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate (CAS No. 187225-50-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for designing novel therapeutic agents. Continued research into its applications and mechanisms of action will further enhance our understanding of its therapeutic potential.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD